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Compound of Interest

Compound Name: Echinotocin

Cat. No.: B15597424 Get Quote

Essential Safety and Handling of Echinotocin
For research use only. Not for patient use.

Echinotocin is a neuropeptide with muscle contractile activity, isolated from sea urchins.[1]

While a specific Safety Data Sheet (SDS) for Echinotocin is not readily available, this guide

provides essential safety and logistical information based on protocols for similar peptide

compounds and general laboratory best practices. Researchers, scientists, and drug

development professionals should handle Echinotocin with care, adhering to the following

guidelines to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
The toxicological properties of Echinotocin have not been thoroughly investigated.[2] Based

on safety data for similar peptide compounds, it may be harmful if swallowed or in contact with

skin.[2][3] Therefore, appropriate personal protective equipment is mandatory.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves. Inspect

before use and dispose of

contaminated gloves properly.

[4]

Eye Protection
Safety glasses with side

shields or goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[5]

Body Protection Laboratory coat
To protect street clothing and

skin from contamination.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area. If

dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary.

[2]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Echinotocin and the safety

of laboratory personnel.
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Procedure Guideline

Handling

Handle in accordance with good industrial

hygiene and safety practices.[6] Avoid contact

with skin, eyes, and clothing.[2][6] Do not eat,

drink, or smoke when using this product.[5][6]

Storage

Store in a cool, dry, and well-ventilated place.[4]

For long-term storage, refer to the Certificate of

Analysis, with some suppliers recommending

-20°C.[3] Keep the container tightly closed.[3][4]

Accidental Release and Disposal Plan
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Emergency Procedures

Situation Action

Spill

Sweep up spilled solid material, avoiding dust

formation, and place it in a suitable, closed

container for disposal.[4]

Skin Contact

Wash off immediately with soap and plenty of

water.[4] Seek medical attention if irritation

persists.[3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting lower and upper eyelids.[6]

Consult a physician.[6]

Ingestion

Do NOT induce vomiting.[3][5] Rinse mouth with

water and drink plenty of water afterward.[4][6]

Seek immediate medical advice.[5][6]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.[2][3][5]
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Experimental Protocol: Reconstitution and
Aliquoting of Echinotocin
This protocol outlines the steps for safely preparing a stock solution of Echinotocin for

experimental use.

Methodology

Preparation:

Don all required PPE: lab coat, safety glasses, and chemical-resistant gloves.

Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean

and uncluttered.

Allow the vial of lyophilized Echinotocin to equilibrate to room temperature before

opening to prevent condensation.

Reconstitution:

Carefully open the vial.

Using a calibrated micropipette with a sterile tip, add the appropriate volume of a suitable

solvent (e.g., sterile water, buffer) as specified in the product's technical data sheet to

achieve the desired stock concentration.

Gently swirl or pipette the solution up and down to ensure the peptide is fully dissolved.

Avoid vigorous shaking, which can cause denaturation.

Aliquoting and Storage:

Once the Echinotocin is fully dissolved, dispense the solution into smaller, single-use

aliquots in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date.
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Store the aliquots at the recommended temperature (e.g., -20°C or -80°C) to minimize

freeze-thaw cycles.

Visualizing Safe Handling Workflow
The following diagram illustrates the logical flow of operations for the safe handling of

Echinotocin, from receiving to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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